3-(3-Oxo-1,3,4,5,6,7-hexahydro-2H-indazol-2-yl)-benzenecarboxylic acid

• IUPAC Name: 3-(3-oxo-4,5,6,7-tetrahydro-1H-indazol-2-yl)benzoic acid
• InChI: InChI=1S/C14H14N2O3/c17-13-11-6-1-2-7-12(11)15-16(13)10-5-3-4-9(8-10)14(18)19/h3-5,8,15H,1-2,6-7H2,(H,18,19)
• InChI Key: BUEKHNSAMPGZHI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(N2)C3=CC=CC(=C3)C(=O)O
• Molecular Formula: C14H14N2O3
• DSSTOX Substance ID: DTXSID401187514
• Molecular Weight: 258.27 g/mol
• CAS No.: 885949-86-0

Description

3-(3-Oxo-1,3,4,5,6,7-hexahydro-2H-indazol-2-yl)-benzenecarboxylic acid is a useful research compound. Its molecular formula is C14H14N2O3 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis and Structural Properties : This compound and its derivatives have been synthesized and analyzed for their structural properties. For instance, Milling et al. (2009) explored the synthesis and structure of arylpyran normal, pseudodiacids, revealing insights into complementary hydrogen bonds and their chain-forming capabilities in crystal structures (Milling, Cooley, Liskin, & Valente, 2009).

Chemical Properties and Biological Activities

• Analgesic and Anti-Inflammatory Properties : Research by Gülcan et al. (2003) on 2-Oxo-3H-benzoxazole derivatives, a class related to the compound , showed a broad range of biological properties including analgesic and anti-inflammatory activities (Gülcan et al., 2003).
• StereoSelective Synthesis of Novel Heterocycles : Bilokin & Gella (1998) focused on the stereoselective synthesis of novel heterocycles, including hexahydro-2H-indazole, highlighting its importance in creating biologically active compounds (Bilokin & Gella, 1998).
• Development of Anti-inflammatory Agents : Nasr & Said (2003) synthesized derivatives of hexahydro-2H-indazole, demonstrating their potential as anti-inflammatory agents (Nasr & Said, 2003).

Applications in Material Science

• Coordination Polymers and Structural Engineering : Du et al. (2008) investigated mixed-ligand coordination complexes incorporating benzenecarboxylic acid derivatives, showing the impact of substituents on engineering coordination arrays, relevant for materials science (Du, Zhang, You, & Zhao, 2008).

Miscellaneous Applications

• Corrosion Inhibition : Saady et al. (2018) studied indanone derivatives, including 3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid, for their application in corrosion inhibition in steel, demonstrating the potential of such compounds in industrial applications (Saady et al., 2018).